Cas no 1228570-20-4 ((4R)-6-ethyl-3,4-dihydro-2H-1-benzopyran-4-amine)

• Product Name: (4R)-6-ethyl-3,4-dihydro-2H-1-benzopyran-4-amine
• CAS No: 1228570-20-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 4760990
• PubChem ID: 42220740
• Update Time: 2026-02-26

(4R)-6-ethyl-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• (R)-6-ETHYLCHROMAN-4-AMINE
• (4R)-6-Ethyl-3,4-dihydro-2H-chromen-4-amine
• (4R)-6-ethyl-3,4-dihydro-2H-1-benzopyran-4-amine
• EN300-151904
• Y12245
• CS-0305921
• AKOS006307008
• 1228570-20-4

• Inchi： 1S/C11H15NO/c1-2-8-3-4-11-9(7-8)10(12)5-6-13-11/h3-4,7,10H,2,5-6,12H2,1H3/t10-/m1/s1
• InChI Key： IEPIMUROQDSURV-SNVBAGLBSA-N
• SMILES： O1C2C=CC(CC)=CC=2[C@@H](CC1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2

Additional information on (4R)-6-ethyl-3,4-dihydro-2H-1-benzopyran-4-amine

The Chemical Compound CAS No. 1228570-20-4: (4R)-6-Ethyl-3,4-Dihydro-2H-1-Benzopyran-4-Amine

Introduction to CAS No. 1228570-20-4

The chemical compound CAS No. 1228570-20-4, also known as (4R)-6-Ethyl-3,4-Dihydro-2H-1-Benzopyran-4-Amine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a pyran ring. The R configuration at the 4th position indicates a specific stereochemistry that may influence its biological activity and pharmacokinetic properties.

Structural Analysis and Synthesis

The structure of (4R)-6-Ethyl-3,4-Dihydro-2H-1-Benzopyran-4-Amine is characterized by a benzopyran skeleton with an ethyl group at the 6th position and an amine group at the 4th position. The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation, reduction, and amine formation. Recent advancements in asymmetric synthesis have enabled the selective formation of the R configuration at the 4th carbon, which is crucial for its biological activity.

Pharmacological Properties and Applications

Research into CAS No. 1228570-20-4 has revealed promising pharmacological properties. Studies have shown that this compound exhibits antioxidant activity, making it a potential candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, suggesting its potential as a therapeutic agent.

Recent studies have also highlighted the anti-inflammatory properties of this compound. In vitro experiments demonstrate its ability to inhibit pro-inflammatory cytokines and reduce inflammation in animal models. These findings underscore its potential application in inflammatory diseases such as arthritis and inflammatory bowel disease.

Synthetic Modifications and Optimization

Efforts to optimize the synthesis of (4R)-6-Ethyl-3,4-Dihydro-2H-1-Benzopyran-4-Amine have led to the development of more efficient synthetic routes. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. Furthermore, green chemistry approaches have been employed to minimize waste and environmental impact during the production process.

Biological Activity and Mechanism of Action

The biological activity of CAS No. 1228570-20-4 is attributed to its ability to interact with key cellular targets. Recent research has identified its binding affinity for certain G-protein coupled receptors (GPCRs), which play a critical role in various physiological processes. This interaction may contribute to its observed anti-inflammatory and antioxidant effects.

Preliminary pharmacokinetic studies indicate that this compound has moderate bioavailability when administered orally. Its metabolic stability and clearance rates are currently under investigation to assess its suitability as an oral therapeutic agent.

Future Directions and Research Opportunities

The future research on (4R)-6-Ethyl-3,4-Dihydro-2H-1-Benzopyran-4-Amine is expected to focus on several key areas. First, further optimization of its synthetic process will be essential for large-scale production and cost-effective manufacturing. Second, extensive preclinical studies are required to evaluate its safety profile and efficacy in disease models.

In addition, exploring its potential as a lead compound for drug discovery remains a priority. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate its development into a clinically relevant therapeutic agent.